Cas no 896448-27-4 (1H-Imidazole-1-carboxylic acid, 1-ethylpropyl ester)
896448-27-4 structure
Product Name:1H-Imidazole-1-carboxylic acid, 1-ethylpropyl ester
CAS No:896448-27-4
MF:C9H14N2O2
MW:182.219662189484
CID:1943461
PubChem ID:11608034
Update Time:2025-04-21
1H-Imidazole-1-carboxylic acid, 1-ethylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-carboxylic acid, 1-ethylpropyl ester
- SCHEMBL1740337
- 1-Ethylpropyl 1H-imidazole-1-carboxylate
- DB-391021
- 896448-27-4
-
- Inchi： 1S/C9H14N2O2/c1-3-8(4-2)13-9(12)11-6-5-10-7-11/h5-8H,3-4H2,1-2H3
- InChI Key： GYIXAYNYUVMCGF-UHFFFAOYSA-N
- SMILES： O(C(N1C=NC=C1)=O)C(CC)CC
Computed Properties
- Exact Mass: 182.105527694Da
- Monoisotopic Mass: 182.105527694Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44.1Ų
1H-Imidazole-1-carboxylic acid, 1-ethylpropyl ester Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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